(2R,4R)-4-Methyl-pipecolinic acid hydrochloride

• IUPAC Name: (2R,4R)-4-methylpiperidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c1-5-2-3-8-6(4-5)7(9)10;/h5-6,8H,2-4H2,1H3,(H,9,10);1H/t5-,6-;/m1./s1
• InChI Key: VFHDXJSQHVCVDP-KGZKBUQUSA-N
• Canonical SMILES: CC1CCNC(C1)C(=O)O.Cl
• Isomeric SMILES: C[C@@H]1CCN[C@H](C1)C(=O)O.Cl
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol
• CAS RN: 74874-05-8

Description

Synthesis Analysis

The synthesis of pipecolic acid derivatives, including (2R,4R)-4-Methyl-pipecolinic acid, often involves complex reaction sequences. For instance, Purkayastha et al. (2010) describe a method where the vinylfluoro group acts as an acetonyl cation equivalent under acidic conditions, leading to the synthesis of pipecolic acid derivatives through a cascade of reactions (Purkayastha et al., 2010). Additionally, Fadel and Lahrache (2007) detail a synthesis of enantiomerically pure (R)-pipecolic acid, demonstrating the diversity of synthetic approaches available for these compounds (Fadel & Lahrache, 2007).

Molecular Structure Analysis

The molecular structure of pipecolic acid derivatives, including (2R,4R)-4-Methyl-pipecolinic acid hydrochloride, has been studied using various analytical techniques. Anioła et al. (2016) explored the disproportional proton tautomers of pipecolic acid in a complex, which was characterized by X-ray analysis and spectroscopic methods (Anioła et al., 2016).

Chemical Reactions and Properties

Research into the chemical reactions and properties of this compound and related compounds reveals their reactivity and potential applications. For example, Wang et al. (2013) found that N-formamides derived from pipecolinic acid could act as effective Lewis base catalysts for the enantioselective reduction of N-aryl imines (Wang et al., 2013).

Scientific Research Applications

Stereoselective Synthesis

One significant application involves the stereoselective synthesis of pipecolic acid derivatives, crucial for creating bioactive molecules. For instance, the vinylfluoro group has been utilized as an acetonyl cation equivalent in the synthesis of 6-substituted 4-hydroxy pipecolic acid derivatives, highlighting a novel approach to creating complex molecular architectures (Purkayastha et al., 2010). Furthermore, L-Pipecolinic acid derived formamides have been developed as highly efficient and enantioselective Lewis basic organocatalysts for the reduction of N-aryl imines, showcasing their utility in asymmetric synthesis (Wang et al., 2006).

Asymmetric Syntheses

The compound also plays a role in the asymmetric syntheses of biologically active amino acids, demonstrating its versatility in creating enantiopure substances. For example, the synthesis of (2R,4R)-4-Methylpipecolic acid and (2S,4R)-4-hydroxypipecolic acid using a strategy that involves intramolecular ene-iminium cyclization has been reported, underscoring the method's stereoselectivity and efficiency (Agami et al., 2001).

Molecular Interactions and Structural Analysis

In the realm of molecular interactions and structural analysis, (2R,4R)-4-Methyl-pipecolinic acid hydrochloride has been involved in studies such as the disproportional proton tautomers of pipecolic acid in complex formations, offering insights into the structural dynamics of molecular aggregates (Anioła et al., 2016). Additionally, it has been used in the synthesis of novel chiral ligands for catalytic addition, contributing to the development of asymmetric induction methods (Alvarez-Ibarra et al., 2010).

Chiral Discrimination and NMR Solvating Agents

The compound's derivatives have found applications as chiral NMR solvating agents, enhancing enantiomeric discrimination in NMR spectroscopy. A study demonstrates the use of a sulfonated calix[4]resorcinarene containing L-pipecolinic acid groups as a water-soluble chiral NMR solvating agent, showcasing its effectiveness in analyzing aromatic substrates (Pham & Wenzel, 2012).